Cas no 136655-98-6 (1-Butanol, 4,4,4-trifluoro-2-methyl-, (2R)-)

• Product Name: 1-Butanol, 4,4,4-trifluoro-2-methyl-, (2R)-
• CAS No: 136655-98-6
• MF: C₅H₉F₃O
• MW: 142.119572401047
• CID: 1241332
• PubChem ID: 10351792
• Update Time: 2025-04-20

1-Butanol, 4,4,4-trifluoro-2-methyl-, (2R)- Chemical and Physical Properties

Names and Identifiers

• 1-Butanol, 4,4,4-trifluoro-2-methyl-, (2R)-
• EN300-6506680
• (R)-2-methyl-4,4,4-trifluorobutan-1-ol
• 136655-98-6
• SCHEMBL2890202
• (2R)-4,4,4-trifluoro-2-methylbutan-1-ol

• Inchi： 1S/C5H9F3O/c1-4(3-9)2-5(6,7)8/h4,9H,2-3H2,1H3/t4-/m1/s1
• InChI Key： SSXCXTKPQAFQAP-SCSAIBSYSA-N
• SMILES： FC(C[C@@H](C)CO)(F)F

Computed Properties

• Exact Mass: 142.06054939g/mol
• Monoisotopic Mass: 142.06054939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 78.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 20.2Ų